Cas no 1105239-11-9 (3-(3-chlorophenyl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole)

• Product Name: 3-(3-chlorophenyl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole
• CAS No: 1105239-11-9
• MF: C₁₅H₁₀ClFN₂O₃S
• MW: 352.767904758453
• CID: 5385640
• Update Time: 2025-07-20

3-(3-chlorophenyl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-5-[(4-fluorophenyl)sulfonylmethyl]-1,2,4-oxadiazole
• 3-(3-chlorophenyl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole

• Inchi： 1S/C15H10ClFN2O3S/c16-11-3-1-2-10(8-11)15-18-14(22-19-15)9-23(20,21)13-6-4-12(17)5-7-13/h1-8H,9H2
• InChI Key： OSNJNKSRUKKLCP-UHFFFAOYSA-N
• SMILES： O1C(CS(C2=CC=C(F)C=C2)(=O)=O)=NC(C2=CC=CC(Cl)=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(3-chlorophenyl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole

Research Briefing on 3-(3-chlorophenyl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole (CAS: 1105239-11-9)

Recent studies have highlighted the growing interest in the compound 3-(3-chlorophenyl)-5-[(4-fluorobenzenesulfonyl)methyl]-1,2,4-oxadiazole (CAS: 1105239-11-9) as a potential therapeutic agent in the field of chemical biology and medicinal chemistry. This oxadiazole derivative has garnered attention due to its unique structural features and promising biological activities, particularly in targeting specific enzymes and pathways involved in inflammatory and oncogenic processes.

The compound's mechanism of action has been explored in several in vitro and in vivo models. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, significantly lower than its effect on COX-1 (IC50 > 50 μM). This selectivity profile suggests potential applications in developing novel anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.

Structural-activity relationship (SAR) studies have revealed that the 4-fluorobenzenesulfonyl group at position 5 and the 3-chlorophenyl moiety at position 3 of the oxadiazole ring are critical for maintaining high binding affinity to target proteins. Molecular docking simulations indicate these groups form key hydrogen bonds and hydrophobic interactions with amino acid residues in the active sites of target enzymes.

Recent pharmacokinetic evaluations in rodent models show favorable absorption and distribution characteristics, with oral bioavailability reaching 65-70% in rats. The compound demonstrates a plasma half-life of approximately 4.5 hours and shows good penetration across the blood-brain barrier, suggesting potential applications in central nervous system disorders.

Ongoing research is investigating the compound's potential as an antitumor agent. Preliminary results indicate it induces apoptosis in several cancer cell lines, including breast (MCF-7) and colon (HT-29) cancer cells, through modulation of the PI3K/AKT/mTOR pathway. These findings were presented at the 2024 American Association for Cancer Research annual meeting.

Future research directions include optimization of the lead compound to improve potency and selectivity, as well as comprehensive toxicology studies to evaluate safety profiles. The compound's unique chemical structure and promising biological activities position it as an important candidate for further drug development in multiple therapeutic areas.